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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

SDZ 224-015 is a notable caspase-1 inhibitor that has been repurposed and identified as a

potent, irreversible inhibitor of the SARS-CoV-2 main protease (Mpro), a critical enzyme in the

viral replication cycle.[1][2] With an IC50 value of 30 nM, SDZ 224-015 presents a promising

scaffold for the development of anti-coronaviral therapeutics.[1][2] This document provides

detailed application notes and protocols for conducting an Mpro inhibition kinetics assay using

SDZ 224-015, aimed at researchers, scientists, and professionals in the field of drug

development.

Data Presentation
A summary of the quantitative data for Mpro inhibitors is presented below. While specific kinetic

constants for SDZ 224-015 are not widely published, its IC50 value is provided for comparison

with the well-characterized inhibitor, nirmatrelvir.
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Inhibitor Target
Inhibition
Type

IC50 (nM) Ki (nM) Reference

SDZ 224-015
SARS-CoV-2

Mpro
Irreversible 30 Not Reported [1][2]

Nirmatrelvir

SARS-CoV-2

Mpro

(Wildtype)

Reversible,

Covalent
22 0.93 - 6 [3][4]

Nirmatrelvir

SARS-CoV-2

Mpro (K90R

Mutant)

Reversible,

Covalent
Not Reported 1.05 [4]

Nirmatrelvir

SARS-CoV-2

Mpro (G15S

Mutant)

Reversible,

Covalent
Not Reported 4.07 [4]

Nirmatrelvir

SARS-CoV-2

Mpro (P132H

Mutant)

Reversible,

Covalent
Not Reported 0.64 [4]

Experimental Protocols
This section details the methodology for a fluorescence resonance energy transfer (FRET)-

based assay to determine the inhibition kinetics of SDZ 224-015 against SARS-CoV-2 Mpro.

Materials and Reagents:

Recombinant SARS-CoV-2 Mpro

Fluorogenic Mpro substrate (e.g., Abz-SVTLQ↓SG-Tyr(NO2)-R)

SDZ 224-015

Assay Buffer: 20 mM Bis-Tris (pH 7.8), 1 mM DTT

Dimethyl sulfoxide (DMSO)

96-well black microplates
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Fluorescence plate reader

Protocol for Mpro Inhibition Assay:

Reagent Preparation:

Prepare a stock solution of SDZ 224-015 in DMSO.

Create a serial dilution of SDZ 224-015 in assay buffer to achieve a range of desired

concentrations.

Dilute the recombinant Mpro to the final desired concentration (e.g., 80 nM) in cold assay

buffer.

Prepare the FRET substrate solution in assay buffer at the desired final concentration

(e.g., 10 µM).

Assay Procedure:

Add 50 µL of the Mpro enzyme solution to each well of a 96-well black microplate.

Add 25 µL of the diluted SDZ 224-015 solutions or vehicle control (assay buffer with the

same percentage of DMSO) to the respective wells.

Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes) to allow for the

inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding 25 µL of the FRET substrate solution to each

well.

Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

Data Acquisition:

Monitor the increase in fluorescence intensity over time. The excitation and emission

wavelengths should be set according to the specific FRET substrate used (e.g., excitation

at 320 nm and emission at 420 nm for the example substrate).
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Record fluorescence readings at regular intervals (e.g., every 60 seconds) for a duration

sufficient to establish the initial linear phase of the reaction (e.g., 30-60 minutes).

Data Analysis:

Calculate the initial reaction velocity (V₀) for each inhibitor concentration by determining

the slope of the linear portion of the fluorescence versus time plot.

Plot the percentage of Mpro inhibition against the logarithm of the SDZ 224-015
concentration.

Determine the IC50 value by fitting the data to a dose-response curve using appropriate

software (e.g., GraphPad Prism).

Visualizations
Mechanism of Mpro Inhibition by SDZ 224-015
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SARS-CoV-2 Mpro Catalytic Site

Cys145
Inactive Mpro-SDZ 224-015

Covalent Complex

His41

SDZ 224-015
(Alkylating Agent)

Irreversible Covalent Bond Formation
(Alkylation)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Reagent Preparation

2. Assay Execution

3. Data Acquisition & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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